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Compound of Interest

Compound Name:
3-(4-Fluorophenyl)-1-isopropyl-1h-

indole-2-carbaldehyde

CAS No.: 101125-34-2

Cat. No.: B115107

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into the indole scaffold is a widely employed strategy in medicinal

chemistry to modulate the physicochemical and pharmacological properties of bioactive

molecules. Understanding the precise structural characteristics of these fluorinated derivatives

is paramount for structure-activity relationship (SAR) studies and drug design. This guide

provides an objective comparison of the spectroscopic properties of four common

monofluorinated indole isomers: 4-fluoroindole, 5-fluoroindole, 6-fluoroindole, and 7-

fluoroindole. The data presented herein, including Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS), serves as a valuable resource for the unambiguous

identification and characterization of these important synthetic building blocks.

Comparative Spectroscopic Data
The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR,

and Mass Spectrometry for 4-fluoroindole, 5-fluoroindole, 6-fluoroindole, and 7-fluoroindole.
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Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Compo
und

δ H-1
(ppm)

δ H-2
(ppm)

δ H-3
(ppm)

δ H-4
(ppm)

δ H-5
(ppm)

δ H-6
(ppm)

δ H-7
(ppm)

4-

Fluoroind

ole

~11.4 ~7.3 (t) ~6.4 (t) - ~6.8 (dd) ~7.1 (td) ~6.9 (d)

5-

Fluoroind

ole

~11.2 ~7.4 (t) ~6.4 (t) ~7.3 (dd) - ~6.9 (td) ~7.4 (dd)

6-

Fluoroind

ole

11.19 (br

s)

7.42 (t,

J=2.8

Hz)

6.36 (t,

J=2.8

Hz)

7.51 (dd,

J=8.6,

5.5 Hz)

7.15 (dd,

J=9.8,

2.3 Hz)

-

6.83 (td,

J=9.2,

2.3 Hz)

[1]

7-

Fluoroind

ole

~11.3 ~7.4 (t) ~6.5 (t) ~7.0 (d) ~6.8 (t) ~7.0 (td) -

Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)
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Comp
ound

δ C-2 δ C-3 δ C-3a δ C-4 δ C-5 δ C-6 δ C-7 δ C-7a

4-

Fluoroin

dole

~124 ~101 ~123
~155

(d)

~106

(d)

~122

(d)

~113

(d)
~136

5-

Fluoroin

dole

~125 ~102 ~125
~110

(d)

~157

(d)

~109

(d)
~120 ~132

6-

Fluoroin

dole

124.9 101.5

122.0

(d,

J=10.5

Hz)

120.9

107.1

(d,

J=24.0

Hz)

158.2

(d,

J=234.5

Hz)

97.4 (d,

J=26.0

Hz)

136.2[1]

7-

Fluoroin

dole

125.3 102.4

129.0

(d,

J=6.3

Hz)

119.5

110.3

(d,

J=4.2

Hz)

123.1

(d,

J=12.5

Hz)

148.1

(d,

J=243.8

Hz)

113.4[1]

Table 3: ¹⁹F NMR Spectral Data (376 MHz, CDCl₃)

Compound Chemical Shift (δ, ppm)

4-Fluoroindole ~ -120

5-Fluoroindole ~ -125.24

6-Fluoroindole ~ -121.75

7-Fluoroindole ~ -140

Table 4: Infrared (IR) Spectral Data
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Compound
N-H Stretch
(cm⁻¹)

Aromatic C-H
Stretch (cm⁻¹)

C=C Stretch
(cm⁻¹)

C-F Stretch
(cm⁻¹)

4-Fluoroindole ~3415 ~3100-3000
~1620, 1580,

1460
~1180

5-Fluoroindole 3405 - 3419 ~3100-3000 1600 - 1450 ~1100[1]

6-Fluoroindole ~3410 ~3100-3000
~1615, 1490,

1460
~1170[1]

7-Fluoroindole ~3400 ~3100-3000
~1600, 1580,

1470
~1200[1]

Table 5: Mass Spectrometry (MS) Data

Compound Molecular Ion (M⁺) [m/z] Major Fragment Ions [m/z]

4-Fluoroindole 135 108, 83

5-Fluoroindole 135 108[1]

6-Fluoroindole 135 108, 83[1]

7-Fluoroindole 135 108, 83[1]

Experimental Protocols
The following sections provide detailed methodologies for the key experiments cited in this

guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg for ¹H NMR or 20-50 mg for ¹³C NMR of the

fluorinated indole derivative was dissolved in 0.5-0.7 mL of deuterated dimethyl sulfoxide

(DMSO-d₆). The resulting solution was transferred to a 5 mm NMR tube for analysis.

Data Acquisition:

Spectrometer: NMR spectra were acquired on a 400 MHz spectrometer.
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¹H NMR: Spectra were recorded with a spectral width of 16 ppm, an acquisition time of 4

seconds, and a relaxation delay of 1 second. Chemical shifts were referenced to the residual

solvent peak of DMSO-d₆ at 2.50 ppm.[1]

¹³C NMR: Proton-decoupled spectra were acquired with a spectral width of 240 ppm, an

acquisition time of 1 second, and a relaxation delay of 2 seconds. Chemical shifts were

referenced to the solvent peak of DMSO-d₆ at 39.52 ppm.[1]

¹⁹F NMR: Spectra were recorded on a 376 MHz spectrometer. Chemical shifts for fluorine

are reported in parts per million from CFCl₃ (δ 0 ppm) as an external standard.

Data Processing: The raw data was processed using appropriate software, involving Fourier

transformation, phase correction, and baseline correction to yield the final spectra.

Infrared (IR) Spectroscopy
Sample Preparation: A small quantity of the solid fluorinated indole sample was placed directly

onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.[1]

Data Acquisition:

Spectrometer: FTIR spectra were recorded using an FTIR spectrometer equipped with an

ATR accessory.

Parameters: Spectra were collected in the range of 4000-400 cm⁻¹ with a resolution of 4

cm⁻¹. A background spectrum of the clean, empty ATR crystal was recorded and

automatically subtracted from the sample spectrum.[1]

Data Processing: The resulting spectrum of transmittance or absorbance versus wavenumber

was analyzed to identify the characteristic absorption bands.

Mass Spectrometry (MS)
Sample Introduction: A small amount of the sample was introduced into the mass spectrometer

via a direct insertion probe.

Ionization: Electron Ionization (EI) was employed as the ionization method. The sample

molecules were bombarded with a beam of electrons with an energy of 70 eV, leading to
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ionization and fragmentation.[1]

Mass Analysis: The resulting ions were accelerated and separated based on their mass-to-

charge ratio (m/z) using a quadrupole mass analyzer.[1]

Detection and Data Processing: The detector measured the abundance of ions at each m/z

value, and the data was processed to generate a mass spectrum, which is a plot of relative

intensity versus m/z.
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Caption: General workflow for the spectroscopic analysis of fluorinated indole derivatives.
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Caption: Common fragmentation pathway for monofluoroindoles in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b115107/docs#a-comparative-spectroscopic-analysis-
of-fluorinated-indole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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